Cas no 2137590-13-5 (2-Cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol)

• Product Name: 2-Cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol
• CAS No: 2137590-13-5
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6213454
• PubChem ID: 165786863
• Update Time: 2025-05-20

2-Cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol
• 2137590-13-5
• EN300-800940
• 2-Cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol

• Inchi： 1S/C11H23NO/c1-9(2)7-12-6-5-11(8-13)10-3-4-10/h9-13H,3-8H2,1-2H3
• InChI Key： CLOPVBZWRBOEDZ-UHFFFAOYSA-N
• SMILES： OCC(CCNCC(C)C)C1CC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol

Comprehensive Analysis of 2-Cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol (CAS No. 2137590-13-5)

In the rapidly evolving field of organic chemistry, 2-Cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol (CAS No. 2137590-13-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl and isobutylamino functional groups, offers a versatile scaffold for pharmaceutical and agrochemical research. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel bioactive molecules and small-molecule inhibitors.

The molecular structure of 2-Cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol features a butan-1-ol backbone substituted with a cyclopropyl ring at the 2-position and a (2-methylpropyl)amino group at the 4-position. This arrangement imparts distinct steric and electronic properties, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted therapy.

One of the most frequently asked questions about CAS No. 2137590-13-5 revolves around its synthetic routes and scalability. Industry experts emphasize the importance of optimizing green chemistry protocols to enhance yield and reduce environmental impact. The compound’s solubility and stability under various conditions are also critical factors for researchers, particularly those working on formulation development and drug delivery systems.

From a commercial perspective, 2-Cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol is gaining traction in the fine chemicals market. Its applications extend to catalysis and material science, where its unique properties contribute to advancements in nanotechnology and polymer chemistry. As demand for high-purity intermediates grows, suppliers are focusing on quality control and regulatory compliance to meet industry standards.

In the context of sustainability, the synthesis and application of CAS No. 2137590-13-5 are being reevaluated to align with circular economy principles. Innovations in waste reduction and energy-efficient processes are driving the adoption of this compound in eco-friendly applications. Additionally, its potential role in biodegradable materials is a hot topic among environmental scientists.

For researchers investigating structure-activity relationships (SAR), 2-Cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol serves as a promising candidate. Its pharmacophore features are being studied in relation to neurological targets and metabolic pathways, reflecting the broader interest in central nervous system (CNS) therapeutics. The compound’s lipophilicity and blood-brain barrier permeability are key areas of focus.

In summary, 2-Cyclopropyl-4-[(2-methylpropyl)amino]butan-1-ol (CAS No. 2137590-13-5) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research and industrial processes underscores its importance in advancing chemical innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of molecular design and functional materials.